Cas no 2137570-73-9 (3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid)
3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid
- EN300-717165
- 2137570-73-9
- 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid
-
- Inchi: 1S/C11H8BrNO3S/c12-7-3-6(4-17-7)9-8(11(14)15)10(16-13-9)5-1-2-5/h3-5H,1-2H2,(H,14,15)
- InChI Key: ONSYFXAOCDZCRY-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CS1)C1C(C(=O)O)=C(C2CC2)ON=1
Computed Properties
- Exact Mass: 312.94083g/mol
- Monoisotopic Mass: 312.94083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 91.6Ų
3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-717165-1.0g |
3-(5-bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid |
2137570-73-9 | 1g |
$0.0 | 2023-06-07 |
3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid
Introduction to 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic Acid (CAS No. 2137570-73-9)
3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid (CAS No. 2137570-73-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the bromothiophene and cyclopropyl moieties, contribute to its distinctive properties and potential utility in drug discovery.
The 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid is characterized by its high chemical stability and solubility in various organic solvents. These properties make it an attractive candidate for both synthetic and biological studies. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, facilitating its exploration in a wide range of applications.
In the context of medicinal chemistry, 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid has been investigated for its potential as a lead compound in the development of new drugs. Studies have shown that this molecule exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The bromothiophene moiety is particularly noteworthy for its ability to modulate biological pathways involved in inflammation and cancer progression.
The cyclopropyl group in 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid contributes to the overall conformational rigidity of the molecule, which can enhance its binding affinity to specific protein targets. This structural feature is crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of the compound, making it a valuable scaffold for further chemical modifications and derivatization.
Recent research has also focused on the use of 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid as a probe for studying protein-protein interactions and signaling pathways. Its ability to selectively bind to target proteins makes it an excellent tool for elucidating complex biological processes at the molecular level. This application has significant implications for understanding disease mechanisms and identifying novel therapeutic targets.
In addition to its potential therapeutic applications, 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid has been explored for its use in chemical biology research. The compound's unique structure and functional groups provide a platform for developing new chemical tools and probes that can be used to study cellular processes and molecular interactions. These tools are essential for advancing our understanding of fundamental biological processes and developing new strategies for disease intervention.
The synthesis of 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid involves several well-established synthetic routes, including coupling reactions and cyclization steps. These methods have been optimized to achieve high yields and purity levels, making the compound readily available for research purposes. The availability of this compound has facilitated its widespread use in academic and industrial laboratories around the world.
In conclusion, 3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid (CAS No. 2137570-73-9) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to uncover additional applications and optimize its use in various scientific disciplines.
2137570-73-9 (3-(5-Bromothiophen-3-yl)-5-cyclopropyl-1,2-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)